Cas no 2382-80-1 (N-Acetyl-L-tryptophan ethyl ester)

N-Acetyl-L-tryptophan ethyl ester is a derivative of the amino acid L-tryptophan, featuring acetylation at the amino group and esterification at the carboxyl group. This modification enhances its lipophilicity, making it suitable for applications requiring improved membrane permeability or solubility in organic solvents. The compound retains the indole functional group of tryptophan, which is critical for interactions in biological systems, such as protein binding or enzymatic studies. Its ethyl ester moiety facilitates hydrolysis under physiological conditions, enabling controlled release of N-acetyl-L-tryptophan. This makes it valuable in peptide synthesis, prodrug design, and biochemical research where targeted delivery or modified stability is desired.

N-Acetyl-L-tryptophan ethyl ester structure

2382-80-1 structure

Product Name:N-Acetyl-L-tryptophan ethyl ester

CAS No:2382-80-1

MF:C₁₅H₁₈N₂O₃

MW:274.315023899078

MDL:MFCD00005643

CID:42857

PubChem ID:87561816

Update Time:2025-05-27

N-Acetyl-L-tryptophan ethyl ester Chemical and Physical Properties

Names and Identifiers

- Ethyl N-Acetyl-L-tryptophan
- N-Acetyl-L-tryptophan ethyl estert
- N-Acetyl-L-tryptophan Ethyl Ester
- (S)-Ethyl 2-acetamido-3-(1H-indol-3-yl)propanoate
- Ac-L-Trp-OEt
- Ac-Trp-OEt
- ethyl (2S)-2-acetamido-3-(1H-indol-3-yl)propanoate
- Ac-
- N-acetyl-L-tryptophane ethyl ester
- N-Acetyltryptophan ethyl ester
- N-Ac-Trp-O-Et
- Acetyl-L-Tryptophan Ethyl Ester
- Ethyl N-acetyl-L-tryptophanate
- L-Tryptophan, N-acetyl-, ethyl ester
- 3779MVZ8JX
- ethyl (2S)-2-(acetylamino)-3-indol-3-ylpropanoate
- Ethyl 2-(acetylamino)-3-(1H-indol-3-yl)propanoate #
- KQGQONPKSKUHHT-AWEZNQCLSA-N
- SBB057566
- A
- AKOS015898362
- AKOS015838772
- N-ACETYLTRYPTOPHAN O-ETHYL ESTER
- CS-W012333
- N_Acetyl_L_tryptophan_ethyl_ester
- J-015232
- DS-16119
- NS00050133
- A816927
- A0122
- N.ALPHA.-ACETYL-L-TRYPTOPHAN ETHYL ESTER
- Q27256647
- Ethyl acetyl-L-tryptophanate
- TRYPTOPHAN, N-ACETYL-, ETHYL ESTER, L-
- SCHEMBL3185689
- N-Acetyl-L-tryptophan ethyl ester (Ac-L-Trp-OEt)
- (2S)-2-acetamido-3-(1H-indol-3-yl)propanoic acid ethyl ester
- UNII-3779MVZ8JX
- MFCD00005643
- 2382-80-1
- N-Acetyl-L-tryptophan ethyl ester, 99%
- EINECS 219-190-3
- N-Acetyl-L-tryptophan ethyl ester
- MDL： MFCD00005643
- Inchi： 1S/C15H18N2O3/c1-3-20-15(19)14(17-10(2)18)8-11-9-16-13-7-5-4-6-12(11)13/h4-7,9,14,16H,3,8H2,1-2H3,(H,17,18)/t14-/m0/s1
- InChI Key： KQGQONPKSKUHHT-AWEZNQCLSA-N
- SMILES： O(CC)C([C@H](CC1=CNC2C=CC=CC1=2)NC(C)=O)=O

Computed Properties

Exact Mass: 274.13200
Monoisotopic Mass: 274.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.8
Topological Polar Surface Area: 71.2

Experimental Properties

Density: 1.1230 (rough estimate)
Melting Point: 106.0 to 111.0 deg-C
Boiling Point: 417.3°C (rough estimate)
Refractive Index: 6.5 ° (C=2, EtOH)
PSA: 71.19000
LogP: 2.16910

N-Acetyl-L-tryptophan ethyl ester Security Information

WGK Germany：3
Safety Instruction： 24/25

N-Acetyl-L-tryptophan ethyl ester Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Acetyl-L-tryptophan ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0122-1g	N-Acetyl-L-tryptophan ethyl ester	2382-80-1	98.0%(LC&N)	1g	￥195.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EJ289-250mg	N-Acetyl-L-tryptophan ethyl ester	2382-80-1	98%	250mg	71CNY	2021-05-10
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EJ289-5g	N-Acetyl-L-tryptophan ethyl ester	2382-80-1	98%	5g	605CNY	2021-05-10
abcr	AB135721-5 g	N-Acetyl-L-tryptophan ethyl ester (Ac-L-Trp-OEt); .	2382-80-1		5 g	€156.40	2023-07-20
abcr	AB135721-25 g	N-Acetyl-L-tryptophan ethyl ester (Ac-L-Trp-OEt); .	2382-80-1		25 g	€370.90	2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N12600-1g	N-Acetyl-L-tryptophan ethyl ester	2382-80-1		1g	¥126.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N12600-5g	N-Acetyl-L-tryptophan ethyl ester	2382-80-1		5g	¥436.0	2021-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009861-1g	N-Acetyl-L-tryptophan ethyl ester	2382-80-1	98%	1g	￥113	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009861-25g	N-Acetyl-L-tryptophan ethyl ester	2382-80-1	98%	25g	￥1264	2023-09-09

N-Acetyl-L-tryptophan ethyl ester Suppliers

Amadis Chemical Company Limited

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(CAS:2382-80-1)N-Acetyl-L-tryptophan ethyl ester

Order Number:A816927

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:06

Price ($):323.0

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Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2382-80-1)AC-TRP-OET

Order Number:sfd18969

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com